diethyl [(2-oxo-1-pyrrolidinyl)methyl]phosphonate

• IUPAC Name: 1-(diethoxyphosphorylmethyl)pyrrolidin-2-one
• InChI: InChI=1S/C9H18NO4P/c1-3-13-15(12,14-4-2)8-10-7-5-6-9(10)11/h3-8H2,1-2H3
• InChI Key: DLRVRVHTYYPBCV-UHFFFAOYSA-N
• Canonical SMILES: CCOP(=O)(CN1CCCC1=O)OCC
• Molecular Formula: C9H18NO4P
• Molecular Weight: 235.22 g/mol

Description

Diethyl [(2-oxo-1-pyrrolidinyl)methyl]phosphonate, also known as EMP2, is a phosphonate compound that has been widely used in scientific research for its unique properties. This compound has been synthesized using various methods and has been studied extensively for its mechanism of action, biochemical and physiological effects, and potential future applications.

Mechanism of Action

The mechanism of action of diethyl [(2-oxo-1-pyrrolidinyl)methyl]phosphonate is not fully understood, but it is believed to act as a phosphonate ester. It has been shown to inhibit the activity of various enzymes, including acetylcholinesterase and butyrylcholinesterase. This compound has also been shown to inhibit the growth of cancer cells, although the exact mechanism is not yet known.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. It has been shown to inhibit the activity of cholinesterase enzymes, which are important in the regulation of neurotransmitters. This compound has also been shown to have antitumor activity, although the exact mechanism is not yet known. Additionally, this compound has been shown to have antiviral activity against the hepatitis B virus.

Advantages and Limitations for Lab Experiments

One advantage of using diethyl [(2-oxo-1-pyrrolidinyl)methyl]phosphonate in lab experiments is that it is relatively easy to synthesize and purify. Additionally, this compound has been shown to have a wide range of potential applications in the field of organic chemistry and pharmaceuticals. However, one limitation of using this compound is that its mechanism of action is not fully understood, which can make it difficult to interpret experimental results.

Future Directions

There are several potential future directions for the use of diethyl [(2-oxo-1-pyrrolidinyl)methyl]phosphonate in scientific research. One potential direction is the development of this compound-based compounds for use in the treatment of various diseases, including cancer and viral infections. Additionally, this compound could be used as a building block for the synthesis of new compounds with potential applications in the fields of organic chemistry and materials science. Finally, further research is needed to fully understand the mechanism of action of this compound and its potential applications in scientific research.

Synthesis Methods

The synthesis of diethyl [(2-oxo-1-pyrrolidinyl)methyl]phosphonate involves the reaction of diethyl phosphite with pyrrolidine-2,5-dione in the presence of a catalytic amount of triethylamine. This method yields a white crystalline solid that is highly pure and stable.

Scientific Research Applications

Diethyl [(2-oxo-1-pyrrolidinyl)methyl]phosphonate has been widely used in scientific research as a reagent for the synthesis of various compounds. It has been used to synthesize chiral phosphonates, which have potential applications in the pharmaceutical industry. This compound has also been used as a building block for the synthesis of various heterocyclic compounds, which have potential applications in the field of organic chemistry.